Ethyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate
Overview
Description
Ethyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate is a chemical compound with the molecular formula C11H12N2O2 . It has an average mass of 204.225 Da and a monoisotopic mass of 204.089874 Da .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine derivatives, such as this compound, has been achieved through various strategies including condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Molecular Structure Analysis
The molecular structure of this compound consists of a fused bicyclic 5–6 heterocycle . This structure is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .Chemical Reactions Analysis
The interaction of 2-methylimidazo[1,2-a]pyridine with molecular bromine and iodine leads to the formation of 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . The structure of these compounds was confirmed by X-ray structural analysis .Physical and Chemical Properties Analysis
This compound has a molecular formula of C11H12N2O2, an average mass of 204.225 Da, and a monoisotopic mass of 204.089874 Da .Scientific Research Applications
Synthesis and Pharmacological Activity
Ethyl 2-methylimidazo[1,2-a]pyridine derivatives have been actively explored in the synthesis of various heterocyclic compounds. For instance, the synthesis of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids and related compounds has been achieved through reactions involving ethyl 2-chloroacetoacetate and 2-aminopyridines. These compounds have shown potential in pharmacological applications, particularly in evaluating anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).
Chemical Reactivity and Structural Analysis
Research has also focused on the chemical reactivity and structure of imidazo[1,2-a]pyridine derivatives. Studies involving CNDO/2 calculations based on X-ray structures have provided insights into the reactivity of these compounds. For example, ethyl 8-methylimidazo-[1,2-a]pyridine-2-carboxylate has been used to compare experimental results with theoretical predictions in the nitration of variously substituted imidazo[1,2-a]pyridines (Teulade et al., 1982).
Antiviral Activity
In the realm of antiviral research, derivatives of ethyl 2-methylimidazo[1,2-a]pyridine have been synthesized and evaluated for their activity against viruses such as the Hepatitis B virus. Studies have shown that some of these compounds are effective in inhibiting the replication of viral DNA in cell cultures, highlighting their potential as antiviral agents (Chen et al., 2011).
Novel Synthesis Approaches
Novel synthetic approaches for creating complex fused heterocycles using imidazo[1,2-a]pyridine systems have been developed. This includes the synthesis of triazines and other derivatives, showcasing the versatility of ethyl 2-methylimidazo[1,2-a]pyridine in generating biologically active compounds with potential applications in various fields of chemistry and pharmacology (Zamora et al., 2004).
Catalytic Activity
Ethyl 2-methylimidazo[1,2-a]pyridine derivatives have also been evaluated for their catalytic activities. Studies have focused on their effectiveness in catalyzing oxidation reactions, such as the oxidation of catechol to o-quinone. This research underscores the potential application of these compounds in catalysis and chemical synthesis (Saddik et al., 2012).
Mechanism of Action
While the specific mechanism of action for Ethyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate is not mentioned in the search results, imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity . They have been used in the treatment of various diseases and conditions, including tuberculosis .
Future Directions
Imidazo[1,2-a]pyridine derivatives, such as Ethyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate, have been recognized for their wide range of applications in medicinal chemistry . Future research may focus on further exploring the biological activity of these compounds and developing new drugs based on this scaffold .
Properties
IUPAC Name |
ethyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-3-15-11(14)9-5-4-6-13-7-8(2)12-10(9)13/h4-7H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNOLHJVWJUNVPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CN2C1=NC(=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801170133 | |
Record name | Imidazo[1,2-a]pyridine-8-carboxylic acid, 2-methyl-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801170133 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
133427-00-6 | |
Record name | Imidazo[1,2-a]pyridine-8-carboxylic acid, 2-methyl-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=133427-00-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Imidazo[1,2-a]pyridine-8-carboxylic acid, 2-methyl-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801170133 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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